N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C20H19FN2O5/c1-25-17-8-7-13(9-19(17)26-2)18-10-14(23-28-18)11-22-20(24)12-27-16-6-4-3-5-15(16)21/h3-10H,11-12H2,1-2H3,(H,22,24)
• InChI Key: RNBVDYDTPZSKQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CNC(=O)COC3=CC=CC=C3F)OC
• Molecular Formula: C20H19FN2O5
• Molecular Weight: 386.4 g/mol

Description

N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-(2-fluorophenoxy)acetamide, also known as FGIN-1-27, is a synthetic compound that has been extensively studied for its potential applications in scientific research. FGIN-1-27 belongs to a class of compounds known as isoxazoles, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Potential Antipsychotic Applications

Research on related compounds, such as 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, has revealed potential antipsychotic applications. These compounds, including variants with modifications at the 2-fluorophenyl segment, have shown to influence behavioral responses in animal tests without interacting with dopamine receptors, a common target for existing antipsychotic drugs. This suggests a novel mechanism of action that could be further explored for psychiatric disorders treatment (Wise et al., 1987).

Ligands for Peripheral Benzodiazepine Receptors

Studies on compounds like [3H]N-(2,5-dimethoxybenzyl)-N-(5-fluoro-2-phenoxyphenyl)acetamide ([3H]DAA1106) have provided insights into their binding characteristics with peripheral benzodiazepine receptors. These receptors are associated with various physiological and pathological processes, including inflammation and cancer. The high affinity and selectivity of these ligands make them potential tools for diagnostic imaging and therapeutic interventions (Chaki et al., 1999).

Synthesis and Energetic Properties

Research into the synthesis and properties of compounds with specific structural features, such as those involving fluorophenoxy or isoxazol groups, has contributed to the development of new materials with potential applications in energetic materials and propellants. For example, the synthesis and characterization of compounds like 4-diazo-2,6-dinitrophenol and its derivatives highlight the ongoing exploration of novel compounds for their energetic properties (Klapötke et al., 2015).

Anti-inflammatory Activity

Compounds structurally related to N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-(2-fluorophenoxy)acetamide have been investigated for their anti-inflammatory activities. For instance, derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide demonstrated significant anti-inflammatory effects, showcasing the therapeutic potential of these compounds in inflammation-related disorders (Sunder & Maleraju, 2013).

Photovoltaic Efficiency and Ligand-Protein Interactions

The study of benzothiazolinone acetamide analogs, including those with fluorophenoxy segments, has extended into areas such as photovoltaic efficiency modeling and ligand-protein interactions. These investigations provide a foundation for utilizing such compounds in the development of dye-sensitized solar cells and understanding their biological interactions, potentially leading to novel therapeutic agents (Mary et al., 2020).